Cas no 2002287-57-0 (2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline)

• Product Name: 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline
• CAS No: 2002287-57-0
• MF: C₈H₇ClF₂N₂
• MW: 204.604387521744
• CID: 5296693
• Update Time: 2025-06-08

2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline
• Quinazoline, 2-chloro-6,6-difluoro-5,6,7,8-tetrahydro-

• Inchi： 1S/C8H7ClF2N2/c9-7-12-4-5-3-8(10,11)2-1-6(5)13-7/h4H,1-3H2
• InChI Key： VGXPQZQBSGOIIV-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(F)(F)CC2)=CN=C1Cl

Additional information on 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline

Comprehensive Overview of 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline (CAS No. 2002287-57-0)

The compound 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline (CAS No. 2002287-57-0) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and chloro substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such molecules play a pivotal role. The compound’s tetrahydroquinazoline core is also a key motif in many FDA-approved drugs, further highlighting its importance.

From a synthetic chemistry perspective, the introduction of difluoro groups into the quinazoline scaffold presents both challenges and opportunities. Modern techniques such as flow chemistry and catalyzed fluorination are being employed to optimize its production. These advancements address common queries like "How to synthesize fluorinated quinazolines efficiently?" and "What are the latest methods for introducing fluorine into heterocycles?"—questions frequently searched in academic and industrial circles.

The compound’s applications extend beyond pharmaceuticals. In material science, 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline is investigated for its potential in organic electronics, owing to its electron-deficient nature. This resonates with the rising interest in organic semiconductors and flexible electronics, topics dominating tech forums and research publications.

Environmental and regulatory considerations are also critical when discussing CAS No. 2002287-57-0. With the global push toward green chemistry, researchers are evaluating sustainable synthesis routes and biodegradable derivatives. This addresses concerns like "Are fluorinated compounds environmentally friendly?"—a hot topic in eco-conscious communities.

In summary, 2-chloro-6,6-difluoro-5,6,7,8-tetrahydroquinazoline represents a versatile building block with multidisciplinary relevance. Its integration into cutting-edge research underscores the compound’s enduring value in addressing contemporary scientific and industrial challenges.